Cas no 5389-76-4 ((3beta,11alpha)-12-Ursene-3,11-diol)
5389-76-4 structure
Product Name:(3beta,11alpha)-12-Ursene-3,11-diol
CAS No:5389-76-4
MF:C30H50O2
MW:442.716809749603
CID:2028898
Update Time:2025-03-25
(3beta,11alpha)-12-Ursene-3,11-diol Chemical and Physical Properties
Names and Identifiers
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- (3beta,11alpha)-12-Ursene-3,11-diol
- Urs-12-ene-3,11-diol, (3β,11α)-
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- Inchi： 1S/C30H50O2/c1-18-9-12-27(5)15-16-29(7)20(24(27)19(18)2)17-21(31)25-28(6)13-11-23(32)26(3,4)22(28)10-14-30(25,29)8/h17-19,21-25,31-32H,9-16H2,1-8H3
- InChI Key： YBKVUOUSCZYKRB-UHFFFAOYSA-N
- SMILES： CC1C(C)C2C(CCC3(C4(C(C5(C(CC4)C(C)(C)C(O)CC5)C)C(O)C=C32)C)C)(C)CC1
Experimental Properties
- Density: 1.05±0.1 g/cm3(Predicted)
- Melting Point: 231-233 °C (decomp)(Solv: acetone (67-64-1))
- Boiling Point: 526.2±50.0 °C(Predicted)
- pka: 14.14±0.70(Predicted)
(3beta,11alpha)-12-Ursene-3,11-diol Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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